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Compound of Interest

Compound Name: AZD-2066 hydrochloride

CAS No.: 934338-70-2

Cat. No.: B560512

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
AZD-2066 hydrochloride is a selective, orally bioavailable, and central nervous system (CNS)

penetrant antagonist of the metabotropic glutamate receptor 5 (mGluR5).[1][2][3] It functions as

a negative allosteric modulator (NAM), attenuating the downstream signaling cascades initiated

by glutamate binding.[2] Developed by AstraZeneca, AZD-2066 was investigated in clinical

trials for neuropathic pain, major depressive disorder (MDD), and gastroesophageal reflux

disease (GERD), though its development was ultimately discontinued.[2][4] Despite this, its

well-defined pharmacological profile makes it a valuable tool for basic research into the

function of mGluR5 in the CNS and the therapeutic potential of its modulation. This guide

provides a comprehensive overview of its mechanism, key experimental data, and

representative research protocols.

Chemical and Physical Properties
AZD-2066 is a complex heterocyclic molecule. Its fundamental properties are essential for

designing and interpreting experiments.
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Property[2][5] Value

IUPAC Name

4-[5-[(1R)-1-[5-(3-Chlorophenyl)-3-

isoxazolyl]ethoxy]-4-methyl-4H-1,2,4-triazol-3-

yl]pyridine

Chemical Formula C₁₉H₁₆ClN₅O₂ (free base)

Molecular Weight
381.82 g/mol (free base) 418.28 g/mol

(hydrochloride salt)

CAS Number 934282-55-0 (free base)

Solubility Soluble in DMSO, not soluble in water

Mechanism of Action and Signaling Pathway
AZD-2066 exerts its effects by selectively targeting the mGluR5, a G-protein coupled receptor

(GPCR) that plays a critical role in modulating excitatory synaptic transmission.[2]

mGluR5 Antagonism
As a negative allosteric modulator, AZD-2066 binds to a site on the mGluR5 receptor distinct

from the glutamate binding site. This binding event reduces the receptor's affinity for glutamate

and/or its ability to activate downstream signaling pathways upon agonist binding.

Core Signaling Pathway
The canonical signaling pathway inhibited by AZD-2066 begins with the activation of the Gq/11

protein coupled to mGluR5. This leads to the stimulation of phospholipase C (PLC), which

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol

trisphosphate (IP₃) and diacylglycerol (DAG).[2] IP₃ diffuses through the cytoplasm to bind to its

receptor on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca²⁺).[2]

DAG, in turn, activates protein kinase C (PKC).[2] AZD-2066's antagonism of mGluR5

dampens this entire cascade. Additionally, studies have shown that AZD-2066 can activate the

BDNF/trkB signaling pathway, which is implicated in neuroplasticity and antidepressant effects.

[1][3]
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Prepare AZD-2066
Stock Solution (in DMSO)

Pre-incubate Cells with
Varying Concentrations

of AZD-2066

Culture Cells Expressing mGluR5
(e.g., HEK293, Primary Neurons)

Load Cells with
Calcium-Sensitive Dye

(e.g., Fura-2 AM)

Stimulate with mGluR5
Agonist (e.g., DHPG)

Measure Intracellular
Calcium Response

(Fluorometric Imaging)

Analyze Data:
Calculate IC₅₀ Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b560512/docs?utm_src=pdf-body-img#azd-2066-hydrochloride-a-technical-guide-for-basic-research
https://www.benchchem.com/product/b560512?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/azd-2066-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560512?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. benchchem.com [benchchem.com]

3. medchemexpress.com [medchemexpress.com]

4. AZD 2066 - AdisInsight [adisinsight.springer.com]

5. GSRS [precision.fda.gov]

To cite this document: BenchChem. [AZD-2066 Hydrochloride: A Technical Guide for Basic
Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560512/docs#azd-2066-hydrochloride-a-technical-
guide-for-basic-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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